Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

52962-97-7 structure
Product Name:2,3-Dimethyl-4-nitro-benzonitrile
CAS No:52962-97-7
Molecular Formula:C9H8N2O2
Molecular Weight:176.17200
CID:1584658
PubChem ID:22933766
2,3-Dimethyl-4-nitro-benzonitrile Properties
Names and Identifiers
-
- 2,3-dimethyl-4-nitrobenzonitrile
- 2,3-Dimethyl-4-nitro-benzonitrile
- 4-Nitro-2,3-dimethyl-benzonitril
- DB-071616
- 52962-97-7
- DTXSID20629070
- UCGNNMMSNHKPDW-UHFFFAOYSA-N
- SCHEMBL5418172
-
- InChIKey: UCGNNMMSNHKPDW-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
- SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N
Computed Properties
- Exact Mass: 176.05900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 176.058577502g/mol
- Heavy Atom Count: 13
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- LogP: 2.60648
- PSA: 69.61000
2,3-Dimethyl-4-nitro-benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010012956-250mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 97% | 250mg |
$470.40 | 2023-09-01 | |
TRC | D481870-1mg |
2,3-Dimethyl-4-nitro-benzonitrile |
52962-97-7 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651453-100mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 98% | 100mg |
¥2074.00 |
2,3-Dimethyl-4-nitro-benzonitrile Related Literature
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Thomas Q. Chastek,Kazunori Iida,Eric J. Amis,Michael J. Fasolka,Kathryn L. Beers Lab Chip, 2008,8, 950-957
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Irina Tarasenko,Ivan Guryanov,Maria Volokitina,Barbara Biondi,Stefano Fiorucci,Fernando Formaggio,Tatiana Tennikova RSC Adv., 2018,8, 34603-34613
-
Katherine P. Vinter Catal. Sci. Technol., 2017,7, 3831-3841
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Xiao-Qiang Hu,Zhiyong Hu,A. Stefania Trita,Guodong Zhang,Lukas J. Gooßen Chem. Sci., 2018,9, 5289-5294
-
Weiliu Fan,Bin Li,Xian Zhao New J. Chem., 2016,40, 10440-10446
-
Stephanie Gina Akakios,Moira Leanne Bode Green Chem., 2021,23, 3334-3347
-
Shaofei Wang,Dinesh Mahalingam,Burhannudin Sutisna,Suzana P. Nunes J. Mater. Chem. A, 2019,7, 11673-11682
-
Soumya Mukherjee,Roland A. Fischer,Jian Zhang Chem. Soc. Rev., 2021,50, 5706-5745
52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile) Related Products
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